N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-2,3,4,5,6-pentafluorobenzamide
• InChI: InChI=1S/C16H11F5N2O2/c1-7(24)23(2)9-5-3-8(4-6-9)22-16(25)10-11(17)13(19)15(21)14(20)12(10)18/h3-6H,1-2H3,(H,22,25)
• InChI Key: SUXAVSRPCCYIGS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C16H11F5N2O2
• Molecular Weight: 358.26 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide, also known as PFBAM, is a small molecule that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. PFBAM is a fluorinated benzamide compound that has been synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide is not fully understood, but it is thought to interact with biomolecules through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has been shown to bind to proteins and DNA, which can lead to changes in their conformation and function.
Biochemical and Physiological Effects:
N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors, which can lead to changes in cellular signaling pathways. N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has also been shown to induce apoptosis, or programmed cell death, in certain cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide in lab experiments is its high sensitivity and specificity for biomolecules. N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has been shown to have a high binding affinity for proteins and DNA, which makes it a useful tool for detecting and studying these molecules. However, one limitation of using N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide is its potential toxicity and non-specific binding to other biomolecules, which can lead to false positive results.

Future Directions

There are several future directions for research on N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide. One area of interest is the development of new synthetic methods for N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide and related compounds. Another area of interest is the development of new applications for N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide in drug discovery and imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide and its potential toxicity in vivo.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of proteins, DNA, and other biomolecules. N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has also been used as a labeling agent for imaging studies, such as fluorescence microscopy and magnetic resonance imaging (MRI). Additionally, N-{4-[acetyl(methyl)amino]phenyl}-2,3,4,5,6-pentafluorobenzamide has been studied for its potential use in drug discovery, as it has been shown to inhibit the activity of certain enzymes and receptors.